Telluric acid (H6TeO6), disodium salt

Specification

• CAS No.: 20730-46-5
• Molecular Formula: H6Na2O6Te+2
• Molecular Weight: 275.6 g/mol
• Standard InChI: InChI=1S/2Na.H6O6Te/c;;1-7(2,3,4,5)6/h;;1-6H/q2*+1
• Standard InChI Key: ZROCJYOJZJHFLP-UHFFFAOYSA-N
• SMILES: O[Te](O)(O)(O)(O)O.[Na+].[Na+]
• Canonical SMILES: O[Te](O)(O)(O)(O)O.[Na+].[Na+]

Introduction

Chemical Identity and Structural Characteristics

Telluric acid disodium salt, also known as disodium tellurate, is formed when telluric acid (H6TeO6) reacts with sodium hydroxide, resulting in a compound with the molecular formula Na2H4TeO6. This chemical exists as a white powder and contains tellurium in its highest oxidation state.

Basic Chemical Information

The compound's structural and identification data is summarized in the following table:

Parameter	Information
Chemical Name	Telluric acid (H6TeO6), disodium salt
CAS Number	20730-46-5
Molecular Formula	Na2H4TeO6 or H6Na2O6Te+2
Molecular Weight	275.6 g/mol
Appearance	White powder
SMILES Notation	OTe(O)(O)(O)O.[Na+].[Na+]

The structure features a central tellurium atom bonded to six oxygen atoms in an octahedral coordination, with two sodium cations balancing the charge. The compound maintains the basic octahedral structure of the parent telluric acid, where tellurium is in the +6 oxidation state.

Relationship to Parent Compound

Telluric acid, the parent compound of the disodium salt, is a chemical consisting of tellurium, hydrogen, and oxygen. It represents the highest oxidized form of tellurium and typically exists as a white crystalline solid. Understanding the properties of telluric acid is essential for comprehending the behavior of its disodium salt.

Physical and Chemical Properties

The physical and chemical properties of telluric acid disodium salt determine its behavior in various reactions and applications. The compound exhibits specific solubility patterns and thermal characteristics.

Solubility Characteristics

Unlike elemental tellurium and tellurium oxide, which are insoluble in water, the disodium salt of telluric acid demonstrates improved water solubility. This enhanced solubility makes it more suitable for aqueous reactions and solutions.

Thermal Behavior

The thermal decomposition pattern of telluric acid disodium salt mirrors aspects of the parent compound. When heated, telluric acid crystals lose their water of hydration at approximately 160°C. Similar dehydration processes occur in the disodium salt, though the specific decomposition temperature may vary due to the influence of the sodium cations on the crystal structure.

Synthesis and Production Methods

The production of telluric acid disodium salt involves several synthetic pathways, primarily based on the preparation of telluric acid followed by neutralization with sodium hydroxide.

Industrial Production Routes

Industrial synthesis typically follows a two-step process:

• Production of telluric acid through oxidation of tellurium or tellurium compounds

• Neutralization with sodium hydroxide to form the disodium salt

The primary methods for producing the parent telluric acid include:

• Oxidation of tellurium dioxide (TeO2) with strong oxidizing agents such as nitric acid (HNO3) or hydrogen peroxide (H2O2)

• Fusion of tellurium with potassium nitrate plus carbonate

• Oxidizing action of chlorine on a tellurite in alkaline solution

• Oxidation of tellurium with a mixture of nitric and chromic acids

Once telluric acid is obtained, it can be neutralized with sodium hydroxide to produce the disodium salt with the formula Na2H4TeO6.

Laboratory Preparation Methods

In laboratory settings, telluric acid can be prepared by decomposing the barium salt with sulfuric acid and concentrating the resulting solution. The free acid can then be neutralized with sodium hydroxide to yield the disodium salt. Another method involves oxidizing tellurium dioxide with hydrogen peroxide in caustic solution.

Chemical Reactivity and Reactions

Telluric acid disodium salt participates in various chemical reactions, reflecting both the properties of telluric acid and the influence of the sodium cations.

Oxidation-Reduction Behavior

The compound can function as an oxidizing agent, similar to telluric acid, participating in redox reactions with various reducing agents. These reactions often lead to the formation of tellurium dioxide (TeO2) or elemental tellurium (Te). The general redox behavior includes:

• Reduction to lower oxidation state compounds such as tellurous acid (H2TeO3) or tellurium dioxide (TeO2)

• Further reduction to elemental tellurium under appropriate conditions

Substitution Reactions

The disodium salt of telluric acid can undergo substitution reactions with various reagents, leading to the formation of different tellurium-containing compounds. These reactions are influenced by the reactivity of the hydroxyl groups and the presence of the sodium cations.

Common Reagents and Conditions

The reactivity of telluric acid disodium salt is influenced by the reagents used and the reaction conditions. Common reagents include:

Reaction Type	Common Reagents
Oxidation	Nitric acid (HNO3), Hydrogen peroxide (H2O2)
Reduction	Hydrogen sulfide (H2S), Hydroiodic acid (HI)
Substitution	Sodium hydroxide (NaOH) and other bases

Applications and Uses

Telluric acid disodium salt serves various functions in chemical and industrial applications, primarily leveraging its unique chemical properties.

Laboratory Applications

The compound is primarily used as a chemical reagent in laboratory settings. It serves as a source of tellurium in its highest oxidation state for various chemical reactions and analytical procedures.

Historical Uses

Historically, tellurium and its soluble salts, which may include telluric acid disodium salt, have been used as antimicrobials. This application leverages the compound's ability to interfere with microbial processes.

Comparative Analysis with Related Compounds

Telluric acid disodium salt shares properties with other tellurium compounds but also exhibits distinct characteristics.

Comparison with Tellurous Compounds

Tellurous acid (H2TeO3) and its salts represent tellurium in a lower oxidation state (+4) compared to telluric acid and its salts (+6). Key differences include:

• Solubility characteristics: Tellurous acid is barely soluble in water, whereas its potassium salt (K2TeO3) shows higher solubility

• Oxidation potential: Telluric acid salts can act as oxidizing agents, converting to tellurous compounds under appropriate conditions

Comparison with Other Tellurates

The tellurates of different metals exhibit varying properties:

• Alkaline earth metal tellurates show varying degrees of water solubility

• Tellurates of other metals tend to be very sparingly soluble or almost insoluble in water

• Some tellurates exist in two forms: a colorless form soluble in water and acids, and a yellow form insoluble in water and acids

Current Research and Analytical Methods

Research involving telluric acid disodium salt continues to evolve, with new applications and analytical techniques being developed.